Cas no 116855-58-4 ((Cyclohexylmethyl)(prop-2-en-1-yl)amine)

• Product Name: (Cyclohexylmethyl)(prop-2-en-1-yl)amine
• CAS No: 116855-58-4
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 3652495
• PubChem ID: 10130064
• Update Time: 2025-06-08

(Cyclohexylmethyl)(prop-2-en-1-yl)amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanamine, N-2-propenyl-
• (cyclohexylmethyl)(prop-2-en-1-yl)amine
• Cyclohexanemethanamine, N-2-propen-1-yl-
• EN300-75229
• DTXSID401287532
• REA85558
• N-(2-Propenyl)cyclohexanemethanamine
• CS-0260451
• SCHEMBL5545183
• N-(cyclohexylmethyl)prop-2-en-1-amine
• N-2-Propen-1-ylcyclohexanemethanamine
• G33365
• VPBVWJCRAJTHAO-UHFFFAOYSA-N
• AKOS000224216
• 116855-58-4
• (Cyclohexylmethyl)(prop-2-en-1-yl)amine

• Inchi： 1S/C10H19N/c1-2-8-11-9-10-6-4-3-5-7-10/h2,10-11H,1,3-9H2
• InChI Key： VPBVWJCRAJTHAO-UHFFFAOYSA-N
• SMILES： C1(CNCC=C)CCCCC1

Computed Properties

• Exact Mass: 153.151749610Da
• Monoisotopic Mass: 153.151749610Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (Cyclohexylmethyl)(prop-2-en-1-yl)amine

Introduction to (Cyclohexylmethyl)(prop-2-en-1-yl)amine and Its Applications in Modern Chemical Biology

(Cyclohexylmethyl)(prop-2-en-1-yl)amine, with the CAS number 116855-58-4, is a compound of significant interest in the field of chemical biology. This amine derivative exhibits a unique structural configuration that makes it a valuable candidate for various applications, particularly in the development of novel pharmaceuticals and agrochemicals. The compound's molecular structure, featuring a cyclohexylmethyl group and an allylamine moiety, provides a versatile platform for further chemical modifications and functionalization.

The< strong>CAS number 116855-58-4 serves as a unique identifier for this chemical entity, ensuring precise classification and retrieval of relevant data. In the context of contemporary research, this compound has garnered attention due to its potential role in synthesizing bioactive molecules. The cyclohexylmethyl group contributes to the compound's lipophilicity, while the prop-2-en-1-yl (allyl) group introduces reactivity that can be exploited in synthetic pathways. Such structural features are crucial for designing molecules with specific biological activities.

Recent advancements in drug discovery have highlighted the importance of amine derivatives in developing targeted therapies. (Cyclohexylmethyl)(prop-2-en-1-yl)amine, with its distinctive chemical properties, has been explored in several research studies aimed at identifying novel pharmacophores. Its ability to undergo various chemical reactions, such as nucleophilic additions and substitutions, makes it a promising intermediate in organic synthesis. These reactions can be tailored to introduce specific functional groups, enhancing the compound's utility in medicinal chemistry.

In the realm of agrochemicals, this compound has shown potential as a precursor for developing new pesticides and herbicides. The structural motifs present in (Cyclohexylmethyl)(prop-2-en-1-yl)amine can be modified to create molecules that interact selectively with biological targets in pests and weeds. Such modifications are essential for designing environmentally friendly agrochemicals that minimize harm to non-target organisms. The compound's versatility allows researchers to fine-tune its properties for optimal performance in agricultural applications.

The synthesis of (Cyclohexylmethyl)(prop-2-en-1-yl)amine involves multi-step organic reactions that require careful optimization. Researchers have employed various catalytic systems and reaction conditions to improve yield and purity. For instance, palladium-catalyzed cross-coupling reactions have been utilized to construct the carbon-carbon bonds essential for the compound's structure. These synthetic strategies reflect the ongoing efforts to develop efficient and sustainable methods for producing complex organic molecules.

One of the most compelling aspects of (Cyclohexylmethyl)(prop-2-en-1-yl)amine is its potential application in medicinal chemistry. The compound's amine functionality makes it a suitable candidate for further derivatization into bioactive molecules. Researchers have investigated its use as a scaffold for designing small-molecule drugs that target specific disease pathways. For example, modifications to the cyclohexylmethyl group can alter the compound's solubility and metabolic stability, which are critical factors in drug development.

The allylamine moiety in (Cyclohexylmethyl)(prop-2-en-1-yl)amine also offers opportunities for exploring novel chemical transformations. Allylic compounds are known for their reactivity in various organic reactions, including radical additions and Michael additions. These reactions can be harnessed to introduce additional functional groups or to construct more complex molecular architectures. Such versatility is invaluable in drug discovery, where precise control over molecular structure is essential for achieving desired biological activities.

Recent studies have also explored the use of (Cyclohexylmethyl)(prop-2-en-1-yl)amine in materials science applications. Its unique structural features make it a candidate for developing new polymers and coatings with enhanced properties. For instance, the compound's ability to undergo polymerization reactions could lead to the creation of high-performance materials with tailored mechanical and thermal characteristics. These applications underscore the broad utility of this chemical entity beyond traditional pharmaceuticals.

In conclusion, (Cyclohexylmethyl)(prop-2-en-1-yl)amine is a multifaceted compound with significant potential across multiple domains of chemical biology. Its unique structural configuration, coupled with its reactivity, makes it a valuable tool for researchers working on drug discovery, agrochemicals, and materials science. As synthetic methodologies continue to evolve, the applications of this compound are expected to expand further, driving innovation in these fields.